Cas no 10024-66-5 (Manganese citrate)

• Product Name: Manganese citrate
• CAS No: 10024-66-5
• MF: C₁₂H₁₀Mn₃O₁₄
• MW: 543.013553142548
• CID: 48283
• PubChem ID: 9937209
• Update Time: 2025-07-03

Manganese citrate Chemical and Physical Properties

Names and Identifiers

• Manganese(II) citrate
• 2,3-propanetricarboxylicacid,2-hydroxy-manganesesalt
• citric acid, manganese salt
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, manganese salt
• Manganese Citrate
• Carbonocyanidic acid,methyl ester
• Cyanoformate methyl ester
• Cyklon A
• FORMIC ACID,CYANO-,METHYL ESTER
• Mander reagent
• Manganous Citrate
• methoxycarbonyl cyanide
• tin citrate
• 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, manganese salt (9CI)
• Citric acid, manganese salt (8CI)
• Micro-Green
• 2-Hydroxy-1,2,3-propanetricarboxylic acid manganese(2+) salt
• Manganese citrate decahydrate
• 10024-66-5
• 2-hydroxypropane-1,2,3-tricarboxylate;manganese(2+)
• EINECS 233-193-7
• 74NE0422XH
• MANGANESECITRATEDECAHYDRATE
• OAVRWNUUOUXDFH-UHFFFAOYSA-H
• MFCD00054380
• Trimanganese Dicitrate
• DB-251517
• NS00082474
• 10060-26-1
• Q18212254
• UNII-74NE0422XH
• DB14495
• Manganese citrate anhydrous
• DTXSID6047496
• AKOS032949779
• 2-Hydroxy-1,2,3-propanetricarboxylic acid manganese salt (2:3)
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, manganese(2+) salt (2:3)
• Manganese citrate

• MDL： MFCD00054380
• Inchi： 1S/2C6H8O7.3Mn/c2*7-3(8)1-6(13,5(11)12)2-4(9)10;;;/h2*13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;;/q;;3*+2/p-6
• InChI Key： OAVRWNUUOUXDFH-UHFFFAOYSA-H
• SMILES： [Mn+2].[Mn+2].[Mn+2].OC(C(=O)[O-])(CC(=O)[O-])CC(=O)[O-].OC(C(=O)[O-])(CC(=O)[O-])CC(=O)[O-]

Computed Properties

• Exact Mass: 542.82100
• Monoisotopic Mass: 190.011353
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.4
• Topological Polar Surface Area: 138

Experimental Properties

• Color/Form: 棕色粉末 带有一种特有的气味
• Melting Point: >300°C
• Boiling Point: 309.6°Cat760mmHg
• Flash Point: 155.2°C
• PSA: 198.26000
• LogP: -2.95960

Manganese citrate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives

Additional information on Manganese citrate

Manganese Citrate (CAS No. 10024-66-5): A Comprehensive Overview of Its Applications and Recent Research Findings

Manganese citrate, chemically known as Mn(C₆H₅O₇)₂, is a compound with the CAS number 10024-66-5. It is a chelated form of manganese, where the metal ion is bound to citric acid molecules. This compound has garnered significant attention in the field of nutrition, medicine, and biotechnology due to its unique properties and diverse applications. The chelation process enhances the solubility and bioavailability of manganese, making it an effective supplement for addressing manganese deficiencies in humans and animals.

The chemical structure of manganese citrate consists of a central manganese(II) ion coordinated with six oxygen atoms from two citrate ligands. Each citrate molecule provides three oxygen atoms for coordination, resulting in a stable complex. This stability is crucial for its biological activity, as it ensures that the manganese ion is readily available for metabolic processes without causing toxicity. The compound's solubility in water also makes it an ideal candidate for oral supplements and pharmaceutical formulations.

In recent years, manganese citrate has been extensively studied for its potential health benefits. One of the most notable areas of research is its role in cognitive function. Manganese is an essential trace element that plays a critical role in various enzymatic reactions, including those involved in neurotransmitter synthesis and antioxidant defense mechanisms. Studies have suggested that manganese citrate supplementation may improve cognitive performance, particularly in individuals with mild cognitive impairment or age-related cognitive decline.

Furthermore, research has highlighted the anti-inflammatory properties of manganese citrate. Chronic inflammation is associated with numerous diseases, including cardiovascular disorders, diabetes, and autoimmune conditions. Manganese ions are known to modulate inflammatory pathways by influencing the activity of key enzymes such as superoxide dismutase (SOD). The chelated form of manganese in manganese citrate ensures efficient delivery to target tissues, enhancing its anti-inflammatory effects.

The compound's role in bone health has also been extensively investigated. Manganese is a necessary component of osteocalcin, a protein essential for bone mineralization. Supplementation with manganese citrate has been shown to improve bone density and reduce the risk of fractures in postmenopausal women and elderly individuals. Additionally, studies suggest that manganese citrate may help in the treatment of osteoporosis by promoting osteoblast activity and inhibiting osteoclast-mediated bone resorption.

In the realm of sports nutrition, manganese citrate has been explored for its potential to enhance athletic performance. Manganese plays a role in energy metabolism and muscle function, making it an important nutrient for athletes. Research indicates that supplementation with manganese citrate may improve endurance capacity and reduce muscle soreness following intense physical activity. This has led to its inclusion in many sports supplements designed to support optimal physical performance.

The environmental impact of manganese compounds has also been a subject of interest. While not directly related to human health, the use of manganese citrate in agricultural applications has shown promise as a micronutrient supplement for plants. Manganese is essential for plant growth and development, particularly in photosynthesis and nitrogen metabolism. By incorporating manganese citrate into fertilizers, farmers can enhance crop yields while minimizing environmental impact.

Recent advancements in nanotechnology have opened new avenues for the application of manganese citrate. Researchers have developed nanoencapsulated forms of this compound to improve its delivery efficiency and targeted action. These nanoformulations have shown potential in treating neurological disorders by crossing the blood-brain barrier more effectively than traditional formulations. This innovation could revolutionize the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The safety profile of manganese citrate is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have demonstrated that this compound is well-tolerated at recommended dosages. However, excessive intake can lead to adverse effects such as gastrointestinal discomfort and neurological disturbances. Therefore, it is essential to adhere to recommended guidelines when using supplements containing manganese citrate.

In conclusion, Manganese Citrate (CAS No. 10024-66-5) is a versatile compound with significant implications in various fields. Its applications range from improving cognitive function and reducing inflammation to enhancing bone health and supporting athletic performance. The ongoing research into novel formulations and applications continues to expand its potential uses, making it a valuable asset in both medical and agricultural contexts.